Cas no 685109-40-4 (2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine)

• Product Name: 2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine
• CAS No: 685109-40-4
• MF: C₁₉H₁₄FN₅O
• MW: 347.345766544342
• CID: 5696529
• PubChem ID: 1481732
• Update Time: 2025-06-12

2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 685109-40-4
• 6T-0283
• 2-[(4-fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine
• 2-[(4-fluorophenoxy)methyl]-4-[4-(1,2,4-triazol-1-yl)phenyl]pyrimidine
• AKOS005098681
• 2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine

• Inchi： 1S/C19H14FN5O/c20-15-3-7-17(8-4-15)26-11-19-22-10-9-18(24-19)14-1-5-16(6-2-14)25-13-21-12-23-25/h1-10,12-13H,11H2
• InChI Key： IMFYMBMOPMFTTC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1=NC=CC(C2C=CC(=CC=2)N2C=NC=N2)=N1

Computed Properties

• Exact Mass: 347.11823825g/mol
• Monoisotopic Mass: 347.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.7Ų

Additional information on 2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine

Research Brief on 2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine (CAS: 685109-40-4)

The compound 2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine (CAS: 685109-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 1,2,4-triazole moiety and the fluorophenoxy group in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies and in vitro assays have demonstrated promising results, suggesting its utility in developing novel therapeutics for diseases such as cancer and autoimmune disorders.

One of the key advancements in the research of 685109-40-4 is its optimized synthesis route, which has been refined to improve yield and purity. Recent publications describe a multi-step synthetic protocol involving palladium-catalyzed cross-coupling reactions and selective fluorination, ensuring scalability for preclinical development. These methodological improvements are critical for advancing the compound into further stages of drug discovery.

In terms of biological evaluation, 2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine has shown remarkable efficacy in cell-based assays. For instance, it exhibited nanomolar IC50 values against certain cancer cell lines, outperforming existing benchmark inhibitors. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been investigated in rodent models, with results indicating favorable profiles for oral administration.

Despite these promising findings, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive in vivo studies. Furthermore, structural modifications may be required to enhance its therapeutic index. Collaborative efforts between academic and industrial researchers are underway to tackle these hurdles and accelerate the translation of this compound into clinical trials.

In conclusion, 2-[(4-Fluorophenoxy)methyl]-4-[4-(1H-1,2,4-triazol-1-yl)phenyl]pyrimidine represents a compelling candidate for further investigation in drug development. Its unique chemical structure, combined with robust biological activity, positions it as a potential lead compound for treating a range of diseases. Future research should focus on optimizing its pharmacological properties and validating its safety and efficacy in advanced preclinical models.